Cas no 1132681-38-9 (Rivaroxaban-d4)

• Product Name: Rivaroxaban-d4
• CAS No: 1132681-38-9
• Molecular Formula: C₁₉H₁₈ClN₃O₅S
• Molecular Weight: 439.905969142914
• CID: 1060877
• PubChem ID: 25255944

Rivaroxaban-d4 Properties

Names and Identifiers

• Rivaroxaban-d4
• 5-chloro-N-[[(5S)-2-oxo-3-[2,3,5,6-tetradeuterio-4-(3-oxomorpholin-4-yl)phenyl]-1,3-oxazolidin-5-yl]methyl]thiophene-2-carboxamide
• Rivaroxaban D4
• HY-50903S
• MS-27906
• 1ST158364D4
• 5-Chloro-N-({(5S)-2-oxo-3-[4-(3-oxomorpholin-4-yl)(~2~H_4_)phenyl]-1,3-oxazolidin-5-yl}methyl)thiophene-2-carboxamide
• BAY 59-7939-d4
• AKOS040736674
• 5-Chloro-N-[[(5S)-2-oxo-3-[4-(3-oxo-4-morpholinyl)phenyl-d4]-5-oxazolidinyl]methyl]-2-thiophenecarboxamide
• CS-0019864
• DTXSID60649494
• DA-57460
• G14135
• 1132681-38-9

• InChIKey： KGFYHTZWPPHNLQ-UJCPGTITSA-N
• Inchi： 1S/C19H18ClN3O5S/c20-16-6-5-15(29-16)18(25)21-9-14-10-23(19(26)28-14)13-3-1-12(2-4-13)22-7-8-27-11-17(22)24/h1-6,14H,7-11H2,(H,21,25)/t14-/m0/s1/i1D,2D,3D,4D
• SMILES： ClC1=CC=C(C(NC[C@H]2CN(C(=O)O2)C2C([2H])=C([2H])C(=C([2H])C=2[2H])N2C(COCC2)=O)=O)S1

Computed Properties

• Exact Mass: 439.090676g/mol
• Surface Charge: 0
• XLogP3: 2.5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 439.090676g/mol
• Monoisotopic Mass: 439.090676g/mol
• Topological Polar Surface Area: 116Ų
• Heavy Atom Count: 29
• Complexity: 645
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Melting Point: 224-225°C